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Introduction

1,4-Dihydrophenonthrolin-4-one-3-carboxylic acid (1,4-DPCA) is a small molecule inhibitor of
prolyl-4-hydroxylase (PHD). By inhibiting PHD, 1,4-DPCA prevents the degradation of Hypoxia-
Inducible Factor-1a (HIF-1a), leading to its stabilization and accumulation even under normoxic
conditions.[1][2][3] This upregulation of HIF-1a, a master regulator of cellular responses to low
oxygen, has been shown to promote tissue regeneration and modulate inflammatory responses
in various mouse models.[1][3][4][5] These application notes provide a comprehensive
overview of the use of 1,4-DPCA in mouse models, including its mechanism of action, detailed
experimental protocols, and key quantitative data from preclinical studies.

Mechanism of Action

Under normal oxygen levels, HIF-1a is hydroxylated by PHDs, which targets it for ubiquitination
and subsequent proteasomal degradation.[6] 1,4-DPCA inhibits the enzymatic activity of PHDs,
thereby preventing HIF-1a hydroxylation.[7] This leads to the stabilization and nuclear
translocation of HIF-1a, where it dimerizes with HIF-13 and binds to hypoxia-response
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elements (HRES) in the promoter regions of target genes.[2] Activation of these genes
promotes a range of cellular processes, including angiogenesis, cell migration, survival, and a
shift towards aerobic glycolysis.[2][4][5] This orchestrated response has been shown to be
critical for the pro-regenerative effects of 1,4-DPCA.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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